Cas no 392671-31-7 (N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide)

• Product Name: N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide
• CAS No: 392671-31-7
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 2085819
• Update Time: 2025-06-14

N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide Chemical and Physical Properties

Names and Identifiers

• N,?N-?Diethyl-?1,?3-?dihydro-?α-?methyl-?3-?oxo-?1-?phenyl-2H-?indazole-?2-?acetamide
• N,​N-​Diethyl-​1,​3-​dihydro-​α-​methyl-​3-​oxo-​1-​phenyl-2H-​indazole-​2-​acetamide
• ST50985174
• N,N-diethyl-2-(3-oxo-1-phenyl(1H-2-hydroindazol-2-yl))propanamide
• N,?N-?Diethyl-?1,?3-?dihydro-?alpha-?methyl-?3-?oxo-?1-?phenyl-2H-?indazole-?2-?acetamide
• N,N-Diethyl-2-(3-oxo-1-phenylindazol-2-yl)propanamide
• N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide

• Inchi： 1S/C20H23N3O2/c1-4-21(5-2)19(24)15(3)22-20(25)17-13-9-10-14-18(17)23(22)16-11-7-6-8-12-16/h6-15H,4-5H2,1-3H3
• InChI Key： URJDYYGEHJLGEL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C2C=CC=CC=2)N1C(C)C(N(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• Topological Polar Surface Area: 43.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide

Comprehensive Overview of N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide (CAS No. 392671-31-7)

N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide (CAS No. 392671-31-7) is a specialized organic compound belonging to the indazole derivative family. Its unique molecular structure combines an acetamide moiety with a phenyl and diethyl substitution, making it a subject of interest in pharmaceutical and biochemical research. The compound's 3-oxo-1-phenyl-2H-indazole core is particularly notable for its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in indazole-based compounds due to their diverse biological activities. Researchers frequently search for "indazole derivatives pharmacological properties" or "CAS 392671-31-7 applications," reflecting the demand for detailed information about this compound. The presence of both N,N-diethyl and α-methyl groups in its structure contributes to its lipophilicity, which is a critical factor in drug absorption and bioavailability studies.

The synthesis of N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide typically involves multi-step organic reactions, including condensation and alkylation processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing its purity and structural integrity. These methods align with current trends in "analytical chemistry for novel compounds" searches, highlighting the importance of quality control in synthetic chemistry.

From a pharmacological perspective, the 2H-indazole scaffold present in this compound has been associated with various therapeutic potentials. Recent publications explore its relevance in addressing "oxidative stress-related disorders" and "inflammatory pathways," which are among the most searched health topics today. The 3-oxo group in particular may contribute to hydrogen bonding interactions with biological targets, a feature that drug designers frequently investigate when developing new therapeutic agents.

In material science applications, the phenyl-indazole structure of this compound offers interesting possibilities for creating fluorescent probes or coordination complexes. These applications respond to the increasing demand for "organic compounds in material science" and "molecular sensors" in various industrial and research settings. The compound's stability under different pH conditions makes it particularly suitable for such specialized applications.

Quality standards for CAS 392671-31-7 require strict adherence to Good Manufacturing Practices (GMP) when produced for research purposes. This aligns with current industry focus on "GMP compliance in specialty chemicals" and "high-purity compound synthesis," as evidenced by search engine analytics. Researchers emphasize the importance of proper storage conditions, typically recommending protection from light and moisture to maintain the compound's stability over time.

The environmental impact assessment of N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide follows modern green chemistry principles. This responds to growing public interest in "eco-friendly chemical synthesis" and "sustainable pharmaceutical development." Recent studies focus on optimizing synthetic routes to minimize waste generation while maintaining high yields of the target compound.

Future research directions for this compound may explore its potential in computational drug design and molecular docking studies, areas that have seen exponential growth in search queries. The compound's structural features make it an interesting candidate for virtual screening against various biological targets, particularly those involved in neurological and metabolic disorders that are currently at the forefront of medical research.

In conclusion, N,N-Diethyl-1,3-dihydro-α-methyl-3-oxo-1-phenyl-2H-indazole-2-acetamide represents a fascinating example of modern heterocyclic chemistry with multiple potential applications. Its study contributes to broader understanding of structure-activity relationships in medicinal chemistry while addressing current scientific and industrial needs. As research continues, this compound may reveal additional valuable properties that could benefit various scientific disciplines.